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Compound of Interest

Compound Name: N-(5-Methyl-2-thienyl)benzamide
Cat. No.: B14919037
Get Quote

Abstract N-(5-Methyl-2-thienyl)benzamide (CAS: 309736-18-3) is a heterocyclic amide
derivative of significant interest in medicinal chemistry, particularly as a bioisostere of N-
phenylbenzamides. This technical guide provides a comprehensive analysis of its
physicochemical properties, synthetic pathways, and structural characterization. Special
emphasis is placed on the handling of the relatively unstable precursor, 2-amino-5-
methylthiophene, and the strategic application of this scaffold in kinase inhibitor design and
agrochemical development.

Molecular Identity and Physicochemical Profile[1]

The molecule features a benzamide core where the nitrogen atom is substituted with a 5-
methylthiophene-2-yl group. This substitution alters the electronic and steric profile compared
to the phenyl analog, often improving metabolic stability or potency in biological targets.

Table 1: Core Chemical Data
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Chemical Name

N-(5-Methyl-2-thienyl)benzamide

CAS Registry Number 309736-18-3

Molecular Formula C12H11NOS

Molecular Weight 217.29 g/mol

Exact Mass 217.0561

SMILES CC1=CC(NC(=0)C2=CC=CC=C2)=SC1
InChl Key Predicted: Structure-dependent
Appearance Off-white to pale yellow solid (Typical)

LogP (Predicted)

~3.1 (Lipophilic)

H-Bond Donors/Acceptors

1/2

Synthetic Methodology

Synthesizing N-(5-Methyl-2-thienyl)benzamide requires careful consideration of the 2-

aminothiophene intermediate. Unlike aniline, 2-aminothiophenes are electron-rich and prone to

oxidative degradation or dimerization as free bases.

Method A: Direct Acylation (Schotten-Baumann

Conditions)

This method is viable if the amine is generated in situ from a stable salt (e.g., hydrochloride) or
used immediately after reduction/rearrangement.

Protocol:

o Preparation of Amine Salt: Isolate 2-amino-5-methylthiophene as the hexachlorostannate or
hydrochloride salt to ensure stability.

o Acylation:
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[e]

Suspend the amine salt (1.0 eq) in anhydrous Dichloromethane (DCM) or Tetrahydrofuran
(THF).

[e]

Cool to 0°C under Nitrogen atmosphere.[1]

o

Add Triethylamine (EtsN) or Pyridine (2.5 eq) dropwise to liberate the free amine and
scavenge HCI.

o

Add Benzoyl Chloride (1.1 eq) dropwise over 15 minutes.

o Workup:

o

Stir at room temperature for 4-12 hours.

[¢]

Quench with saturated NaHCOs.

[¢]

Extract with EtOAc, wash with brine, and dry over NazSOa.

[e]

Purify via recrystallization (EtOH/Water) or silica flash chromatography (Hexane/EtOAc).

Method B: Curtius Rearrangement (Alternative Route)

If the 2-aminothiophene is too unstable, a "masked" amine approach via the carboxylic acid is
preferred.

Workflow:

o Start with 5-methylthiophene-2-carboxylic acid.

o Convert to acyl azide using Diphenylphosphoryl azide (DPPA).
e Heat to induce rearrangement to the isocyanate.

e Trap the isocyanate with Phenylmagnesium bromide (less common) or hydrolyze to amine in
situ in the presence of benzoyl chloride.
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Figure 1: Direct Acylation Pathway via Schotten-Baumann Conditions.

Figure 1: Direct Acylation Pathway via Schotten-Baumann Conditions

Click to download full resolution via product page

Structural Characterization

Accurate identification relies on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS). The thiophene ring introduces distinct splitting patterns compared to phenyl rings.

Shift (6 ppm) Multiplicity Integration Assighment
Amide NH
11.20 Singlet (br) 1H (Deshielded by
carbonyl)
7.90-7.95 Doublet 2H Benzoyl Ortho protons
_ Benzoyl Meta/Para
7.50 -7.60 Multiplet 3H
protons
Thiophene C3-H
6.60 Doublet 1H _
(Adjacent to N)
) Thiophene C4-H
6.45 Doublet/Multiplet 1H ]
(Adjacent to Methyl)
Methyl group (C5-
2.38 Singlet 3H Yl group (

CHs)

Key Diagnostic Feature: Look for the distinct methyl singlet at ~2.4 ppm and the thiophene AB

system (or two doublets) in the 6.4—6.7 ppm region, which is significantly upfield from the
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benzoyl aromatics.

Mass Spectrometry (ESI+)[3]
e [M+H]* Peak: 218.06 m/z
e Fragmentation:

o Loss of Benzoyl group (C7HsO*) -> Peak at 105 m/z.

o Thiophene amine fragment -> Peak at ~112 m/z.

Biological & Medicinal Applications[2][4][5]1[6][7]1[8]
[9]

The N-(thienyl)benzamide scaffold is a classic example of bioisosterism in drug design.
Replacing a benzene ring with a thiophene ring can modulate:

 Lipophilicity (LogP): Thiophene is generally more lipophilic than benzene, potentially
improving membrane permeability.

o Metabolic Stability: The sulfur atom can alter the site of metabolic oxidation (P450
metabolism).

» Electronic Effects: Thiophene is electron-rich (1t-excessive), which can strengthen cation-1t
interactions in a receptor binding pocket.

Research Areas

» Kinase Inhibition: Analogs of this structure (e.g., with substituents on the benzoyl ring) have
been investigated as inhibitors of BRAF V600E and other kinases involved in oncology.[2]

o Agrochemicals: Used as intermediates for fungicides (e.g., Penthiopyrad analogs), where the
amide bond provides stability and the thiophene enhances potency against fungal succinate
dehydrogenase (SDH).
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N-(5-Methyl-2-thienyl)benzamide

Structural Feature Binding Mode Steric Fit
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Figure 2: Pharmacophore Analysis and Binding Interactions
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Figure 2: Pharmacophore Analysis and Binding Interactions.

Safety and Handling
o Hazard Classification: Irritant (Skin/Eye/Respiratory).
e Precursor Warning:2-Amino-5-methylthiophene is unstable and potentially toxic. Always

handle in a fume hood. If the free base turns dark/black, it has likely oxidized; repurify or use
the salt form.

o Storage: Store the final amide product in a cool, dry place. It is generally stable at room
temperature, unlike its amine precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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